Cas no 1274948-23-0 (N-(7-(Azamethoxymethylene)-5,5-dimethyl(4,5,6-trihydrobenzothiazol-2-YL))(4-chlorophenyl)formamide)

• Product Name: N-(7-(Azamethoxymethylene)-5,5-dimethyl(4,5,6-trihydrobenzothiazol-2-YL))(4-chlorophenyl)formamide
• CAS No: 1274948-23-0
• MF: C₁₇H₁₈ClN₃O₂S
• MW: 363.861721515656
• MDL: MFCD01567328
• CID: 5148884
• Update Time: 2023-08-24

N-(7-(Azamethoxymethylene)-5,5-dimethyl(4,5,6-trihydrobenzothiazol-2-YL))(4-chlorophenyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(7-(AZAMETHOXYMETHYLENE)-5,5-DIMETHYL(4,5,6-TRIHYDROBENZOTHIAZOL-2-YL))(4-CHLOROPHENYL)FORMAMIDE
• 4-chloro-N-[(7E)-7-methoxyimino-5,5-dimethyl-4,6-dihydro-1,3-benzothiazol-2-yl]benzamide
• 4-chloro-N-[(7E)-7-(methoxyimino)-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl]benzamide
• VUSHHWLXJQKWNC-FYJGNVAPSA-N
• N-(7-(Azamethoxymethylene)-5,5-dimethyl(4,5,6-trihydrobenzothiazol-2-YL))(4-chlorophenyl)formamide

• MDL： MFCD01567328
• Inchi： 1S/C17H18ClN3O2S/c1-17(2)8-12-14(13(9-17)21-23-3)24-16(19-12)20-15(22)10-4-6-11(18)7-5-10/h4-7H,8-9H2,1-3H3,(H,19,20,22)/b21-13+
• InChI Key： VUSHHWLXJQKWNC-FYJGNVAPSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=NC2=C(/C(/CC(C)(C)C2)=N/OC)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 506
• XLogP3: 4.6
• Topological Polar Surface Area: 91.8